Cas no 1567978-45-3 ((1S)-1-cyclopropylpropan-1-ol)

• Product name: (1S)-1-cyclopropylpropan-1-ol
• CAS No: 1567978-45-3
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD24254359
• CID: 5304384
• PubChem ID: 70313684

(1S)-1-cyclopropylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-cyclopropylpropan-1-ol

• MDL： MFCD24254359
• Inchi： 1S/C6H12O/c1-2-6(7)5-3-4-5/h5-7H,2-4H2,1H3/t6-/m0/s1
• InChI Key： ZVTCOQDWIJYYSQ-LURJTMIESA-N
• SMILES： O[C@@H](CC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.2
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2

Additional information on (1S)-1-cyclopropylpropan-1-ol

Recent Advances in the Application of (1S)-1-cyclopropylpropan-1-ol and Related Compound 1567978-45-3 in Chemical Biology and Pharmaceutical Research

The compound (1S)-1-cyclopropylpropan-1-ol, along with its related chemical entity 1567978-45-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly as chiral building blocks and intermediates in the synthesis of biologically active compounds. Recent studies have highlighted their utility in the development of novel therapeutic agents, owing to their unique structural features and stereochemical properties.

One of the key areas of interest is the role of (1S)-1-cyclopropylpropan-1-ol as a precursor in the synthesis of complex molecules. Its cyclopropyl group and chiral center make it a valuable scaffold for constructing compounds with enhanced pharmacological profiles. Recent publications have demonstrated its use in the synthesis of protease inhibitors and other enzyme-targeting drugs, where the stereochemistry of the molecule plays a critical role in binding affinity and selectivity.

Compound 1567978-45-3, on the other hand, has been identified as a promising candidate in the development of anti-inflammatory and anticancer agents. Preliminary studies have shown that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. Researchers are particularly interested in its mechanism of action, which appears to involve the modulation of key signaling pathways that are dysregulated in various diseases.

In addition to their therapeutic potential, both compounds are being studied for their chemical properties and reactivity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize their structures and confirm their purity. These studies are essential for ensuring the reproducibility and scalability of synthetic routes involving these compounds, which is a critical consideration for their industrial application.

Despite the promising findings, challenges remain in the optimization of these compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further research. However, the progress made so far underscores the potential of (1S)-1-cyclopropylpropan-1-ol and 1567978-45-3 as valuable tools in medicinal chemistry and drug development.

In conclusion, the latest research on (1S)-1-cyclopropylpropan-1-ol and 1567978-45-3 highlights their growing importance in the pharmaceutical industry. Their unique structural features and biological activities make them attractive candidates for further investigation. Continued exploration of these compounds is expected to yield new insights into their applications and pave the way for the development of innovative therapies.